Cas no 646060-01-7 (6,7-Pentaphenediamine)

• Product Name: 6,7-Pentaphenediamine
• CAS No: 646060-01-7
• MF: C₂₂H₁₆N₂
• MW: 308.375844955444
• CID: 421568
• PubChem ID: 60042338
• Update Time: 2025-04-19

6,7-Pentaphenediamine Chemical and Physical Properties

Names and Identifiers

• 6,7-Pentaphenediamine
• pentaphene-6,7-diamine
• 646060-01-7
• DTXSID80733521

• Inchi： 1S/C22H16N2/c23-21-19-11-15-7-3-1-5-13(15)9-17(19)18-10-14-6-2-4-8-16(14)12-20(18)22(21)24/h1-12H,23-24H2
• InChI Key： KDPNYAWMQUPLJE-UHFFFAOYSA-N
• SMILES： NC1C(=C2C=C3C=CC=CC3=CC2=C2C=C3C=CC=CC3=CC2=1)N

Computed Properties

• Exact Mass: 308.13148
• Monoisotopic Mass: 308.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 0
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 52Ų

Experimental Properties

• PSA: 52.04